Cas no 496946-78-2 (5-(Trifluoromethyl)-1H-indole-2-carboxylic acid)

• Product Name: 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid
• CAS No: 496946-78-2
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD03095229
• CID: 328315
• PubChem ID: 17389891
• Update Time: 2025-05-19

5-(Trifluoromethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 5-(trifluoromethyl)-
• 5-(Trifluoromethyl)indole-2-Carboxylic Acid
• 5-Trifluoromethyl-1H-indole-2-carboxylic acid
• 1H-INDOLE-2-CARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-
• zlchem 629
• PubChem7183
• ZLD0079
• FYRRCNKOGMDNSI-UHFFFAOYSA-N
• BCP23145
• CT0115
• STK894390
• DT1741
• BBL021674
• 2-Nitroso-5-Diethylaminophenolhydrochloride
• SCHEMBL377228
• PB15737
• TS-03255
• A25850
• FT-0656696
• Z1499166763
• MFCD03095229
• Q-103543
• 5-trifluoromethylindole-2-carboxylic acid
• 1173061-68-1
• AKOS005144147
• DTXSID10589598
• SY098696
• EN300-117054
• 1H-Indole-2-carboxylicacid,5-(trifluoromethyl)-
• CS-0050743
• 496946-78-2
• AMY41613
• DB-180862
• DB-032415

• MDL： MFCD03095229
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)6-1-2-7-5(3-6)4-8(14-7)9(15)16/h1-4,14H,(H,15,16)
• InChI Key： FYRRCNKOGMDNSI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=C(C(=O)O)N2)C=1)(F)F

Computed Properties

• Exact Mass: 229.03500
• Monoisotopic Mass: 229.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 402.5±40.0 °C at 760 mmHg
• Flash Point: 197.2±27.3 °C
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.88490
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(Trifluoromethyl)-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid

5-(Trifluoromethyl)-1H-indole-2-carboxylic Acid: Properties, Applications, and Market Insights

5-(Trifluoromethyl)-1H-indole-2-carboxylic acid (CAS No. 496946-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted indole derivative exhibits unique chemical properties due to the presence of both the indole core structure and the electron-withdrawing trifluoromethyl group, making it a valuable building block in modern synthetic chemistry.

The molecular structure of 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid features a carboxylic acid functional group at the 2-position of the indole ring, which provides excellent opportunities for further derivatization. Researchers particularly value this compound for its potential in creating bioactive molecules, as the trifluoromethyl group often enhances metabolic stability and membrane permeability in drug candidates. Current trends in medicinal chemistry show growing interest in fluorinated heterocycles, positioning this compound as a promising intermediate.

In pharmaceutical applications, 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid serves as a key precursor for developing potential kinase inhibitors and GPCR modulators. The compound's structural features align with current drug discovery focuses on targeted therapies and precision medicine. Recent studies have explored its incorporation into molecules targeting inflammatory pathways and neurological disorders, reflecting the compound's versatility in addressing modern healthcare challenges.

The agrochemical sector has also shown interest in 5-(Trifluoromethyl)indole derivatives for developing novel crop protection agents. The trifluoromethyl group contributes to improved pesticidal activity and environmental stability, addressing the agricultural industry's need for more effective and sustainable solutions. This application aligns with global trends toward sustainable agriculture and reduced environmental impact of farming practices.

From a synthetic chemistry perspective, 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid offers multiple sites for modification, allowing researchers to create diverse molecular architectures. The compound's carboxylic acid functionality enables easy conversion to amides, esters, and other derivatives, while the indole nitrogen can participate in various coupling reactions. These characteristics make it particularly valuable in combinatorial chemistry and high-throughput screening approaches.

The market for fluorinated indole compounds has shown steady growth, driven by increasing demand from both pharmaceutical and agrochemical industries. As research into personalized medicine and green chemistry continues to expand, the importance of specialized building blocks like 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid is expected to rise. Current market analyses suggest particular growth in applications related to central nervous system disorders and metabolic diseases.

Quality control and characterization of 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The growing emphasis on quality by design in chemical manufacturing further underscores the need for reliable analytical methods for such specialized intermediates.

Environmental considerations in the production and use of 5-(Trifluoromethyl)indole derivatives have become increasingly important. Researchers are developing more sustainable synthetic routes that minimize waste and energy consumption, reflecting the chemical industry's shift toward green chemistry principles. These developments address growing concerns about the environmental footprint of chemical manufacturing while maintaining the compound's valuable properties.

Future research directions for 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid may explore its potential in emerging fields such as materials science and catalysis. The compound's unique electronic properties could make it valuable for developing advanced materials with specific optical or electronic characteristics. Additionally, its structural features might find applications in designing novel organocatalysts or ligands for metal complexes.

For researchers working with 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard conditions, the compound should be stored in a cool, dry environment protected from light. These precautions help preserve its chemical integrity for research applications, particularly in sensitive medicinal chemistry studies where purity is paramount.

The scientific literature contains numerous references to trifluoromethyl-substituted indoles, highlighting their importance in modern chemical research. Patent analyses reveal growing interest in this structural motif, particularly in areas related to drug discovery and agrochemical development. As intellectual property landscapes evolve, 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid continues to appear in new patent applications, demonstrating its ongoing relevance in innovative research.

Academic and industrial laboratories frequently seek high-purity indole derivatives like 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid for their research programs. The compound's commercial availability from specialized chemical suppliers facilitates its use in diverse applications. Current market trends indicate increasing demand for such fine chemicals, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery.

In conclusion, 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid (CAS No. 496946-78-2) represents a valuable chemical building block with wide-ranging applications in medicinal chemistry and beyond. Its unique combination of structural features positions it as an important tool for researchers developing solutions to contemporary challenges in healthcare, agriculture, and materials science. As scientific understanding of fluorinated heterocycles continues to grow, this compound will likely play an increasingly significant role in innovative chemical research and development.